(7-Fluorobenzofuran-2-yl)methanol

• Molecular Formula: C9H7FO2
• Molecular Weight: 166.15 g/mol
• IUPAC Name: (7-fluoro-1-benzofuran-2-yl)methanol
• InChI: InChI=1S/C9H7FO2/c10-8-3-1-2-6-4-7(5-11)12-9(6)8/h1-4,11H,5H2
• InChI Key: RXLQJRLRGKBPHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)F)OC(=C2)CO

Description

(7-Fluorobenzofuran-2-yl)methanol is a useful research compound. Its molecular formula is C9H7FO2 and its molecular weight is 166.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 7-fluorobenzofuran-2-carboxylate (3.70 g, 17.8 mmol) in tetrahydrofuran (70 mL) was added lithium aluminum hydride (6.7 mL, 2.0 M solution in tetrahydrofuran, 13.3 mmol) at 0° C. The mixture was stirred at 0° C. for 0.5 h and solid sodium sulfate decahydrate (15.0 g) was added slowly in portions. The mixture was stirred at 0° C. for 10 min and at ambient temperature for 30 min. The solid was filtered off and washed with ethyl acetate (3×150 mL). The combined filtrate was washed with brine (150 mL), dried over anhydrous magnesium sulfate, filtered, concentrated in vacuo. The residue was purified by column chromatography (hexanes/ethyl acetate, 7/1→4/1) to afford (7-fluorobenzofuran-2-yl)methanol (2.4 g, 81%) as a colorless solid: 1H NMR (300 MHz, CDCl3) δ7.34-7.29 (m, 1H), 7.19-7.10 (m, 1H), 7.06-6.98 (m, 1H), 6.73-6.69 (m, 1H), 4.82-4.78 (m, 2H), 2.07-2.01 (m, 1H); MS (ES+) m/z 167.1 (M+1).